molecular formula C13H14N2O B6282296 3-[(4-oxopiperidin-1-yl)methyl]benzonitrile CAS No. 1016884-40-4

3-[(4-oxopiperidin-1-yl)methyl]benzonitrile

Cat. No. B6282296
CAS RN: 1016884-40-4
M. Wt: 214.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-[(4-oxopiperidin-1-yl)methyl]benzonitrile” is a chemical compound with the molecular formula C13H14N2O . It has a molecular weight of 214.26 .


Molecular Structure Analysis

The InChI code for “3-[(4-oxopiperidin-1-yl)methyl]benzonitrile” is 1S/C13H14N2O/c14-9-11-2-1-3-12(8-11)10-15-6-4-13(16)5-7-15/h1-3,8H,4-7,10H2 . This code provides a unique representation of the molecule’s structure.


Physical And Chemical Properties Analysis

“3-[(4-oxopiperidin-1-yl)methyl]benzonitrile” is a powder . Its boiling point and other physical properties are not specified in the available sources .

Mechanism of Action

The mechanism of action of “3-[(4-oxopiperidin-1-yl)methyl]benzonitrile” is not specified in the available sources. It’s important to note that the mechanism of action would depend on the specific biological or chemical system in which the compound is used .

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statements H302, H312, H315, H318, H332, and H335 . These statements indicate various hazards, including harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye damage (H318), harmful if inhaled (H332), and may cause respiratory irritation (H335) .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(4-oxopiperidin-1-yl)methyl]benzonitrile involves the reaction of 4-piperidone with benzyl cyanide in the presence of a reducing agent to form the intermediate 4-(benzyloxy)piperidine. This intermediate is then reacted with sodium hydroxide and benzyl chloride to form the final product.", "Starting Materials": [ "4-piperidone", "benzyl cyanide", "reducing agent", "sodium hydroxide", "benzyl chloride" ], "Reaction": [ "Step 1: 4-piperidone is reacted with benzyl cyanide in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form 4-(benzyloxy)piperidine.", "Step 2: 4-(benzyloxy)piperidine is then reacted with sodium hydroxide and benzyl chloride to form the final product, 3-[(4-oxopiperidin-1-yl)methyl]benzonitrile." ] }

CAS RN

1016884-40-4

Product Name

3-[(4-oxopiperidin-1-yl)methyl]benzonitrile

Molecular Formula

C13H14N2O

Molecular Weight

214.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.